Methyl heptanoate
Methyl heptanoate
Methyl heptanoate is a fatty acid ester.
Methyl heptanoate is a natural product found in Nymphaea rudgeana, Humulus lupulus, and other organisms with data available.
Methyl heptanoate is a natural product found in Nymphaea rudgeana, Humulus lupulus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
106-73-0
VCID:
VC21216478
InChI:
InChI=1S/C8H16O2/c1-3-4-5-6-7-8(9)10-2/h3-7H2,1-2H3
SMILES:
CCCCCCC(=O)OC
Molecular Formula:
C8H16O2
Molecular Weight:
144.21 g/mol
Methyl heptanoate
CAS No.: 106-73-0
Cat. No.: VC21216478
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl heptanoate is a fatty acid ester. Methyl heptanoate is a natural product found in Nymphaea rudgeana, Humulus lupulus, and other organisms with data available. |
|---|---|
| CAS No. | 106-73-0 |
| Molecular Formula | C8H16O2 |
| Molecular Weight | 144.21 g/mol |
| IUPAC Name | methyl heptanoate |
| Standard InChI | InChI=1S/C8H16O2/c1-3-4-5-6-7-8(9)10-2/h3-7H2,1-2H3 |
| Standard InChI Key | XNCNNDVCAUWAIT-UHFFFAOYSA-N |
| SMILES | CCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical liquid |
| Boiling Point | 174.00 °C. @ 760.00 mm Hg |
| Melting Point | -55.8 °C |
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